3-Benzoylcyclohexane-1-carboxylic acid CAS 733742-86-4 properties
3-Benzoylcyclohexane-1-carboxylic acid CAS 733742-86-4 properties
This is an in-depth technical guide on 3-Benzoylcyclohexane-1-carboxylic acid (CAS 733742-86-4) , structured for researchers and drug development professionals.
Critical Process Impurity & Intermediate in Arylpropionic Acid NSAID Synthesis
Executive Summary
3-Benzoylcyclohexane-1-carboxylic acid (CAS 733742-86-4) is a specialized cycloaliphatic building block and a critical process-related impurity associated with the synthesis of arylpropionic acid non-steroidal anti-inflammatory drugs (NSAIDs), most notably Ketoprofen .
Its presence typically indicates over-hydrogenation of the aromatic ring during the reduction steps of benzoylbenzoic acid intermediates. As a reference standard, it is essential for validating the specificity of HPLC methods used in the quality control of NSAID precursors. This guide details its physicochemical profile, mechanistic formation, synthesis for reference standards, and analytical characterization.
Physicochemical Profile
| Property | Specification |
| Chemical Name | cis-3-Benzoylcyclohexane-1-carboxylic acid |
| CAS Number | 733742-86-4 |
| Molecular Formula | C₁₄H₁₆O₃ |
| Molecular Weight | 232.28 g/mol |
| Structure Type | Disubstituted Cyclohexane (Benzoyl + Carboxyl) |
| Stereochemistry | cis-configuration (predominant isomer in catalytic hydrogenation) |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in Methanol, DMSO, Ethyl Acetate; Sparingly soluble in Water |
| pKa (Calc.) | ~4.8 (Carboxylic acid moiety) |
Mechanistic Origin & Formation
In the context of drug development, this compound arises primarily as a reduction byproduct .
The "Over-Reduction" Pathway
The synthesis of Ketoprofen and related NSAIDs often involves the intermediate 3-benzoylbenzoic acid . During catalytic hydrogenation processes intended to reduce specific functional groups (e.g., alkenes or carbonyls) or during the synthesis of cyclohexane-based analogs, the central aromatic ring of the benzoic acid moiety is susceptible to saturation.
-
Precursor: 3-Benzoylbenzoic acid (Aromatic)
-
Reagent:
/ Metal Catalyst (Pd/C, PtO₂, or Rh/C) -
Mechanism: If reaction conditions (pressure, temperature, catalyst load) are too vigorous, the aromatic ring reduces to a cyclohexane ring, yielding 3-benzoylcyclohexane-1-carboxylic acid.
Pathway Visualization
The following diagram illustrates the formation pathway, highlighting the critical control point where the impurity is generated.
Figure 1: Mechanistic pathway showing the formation of CAS 733742-86-4 via over-hydrogenation of the aromatic precursor.
Synthesis of Reference Material
To quantify this impurity in pharmaceutical batches, a pure reference standard must be synthesized. The following protocol ensures high purity for analytical validation.
Protocol: Catalytic Hydrogenation of 3-Benzoylbenzoic Acid
Objective: Intentionally drive the reduction of the aromatic ring to isolate the cyclohexane derivative.
Reagents:
-
Substrate: 3-Benzoylbenzoic acid (1.0 eq)
-
Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃) or Platinum Oxide (PtO₂)
-
Solvent: Glacial Acetic Acid
-
Hydrogen Source:
gas (50-100 psi)
Step-by-Step Methodology:
-
Preparation: Dissolve 10 g of 3-benzoylbenzoic acid in 100 mL of glacial acetic acid in a high-pressure hydrogenation vessel (Parr reactor).
-
Catalyst Addition: Carefully add 500 mg of 5% Rh/Al₂O₃ under an inert nitrogen atmosphere. Caution: Pyrophoric hazard.
-
Hydrogenation: Pressurize the vessel to 60 psi with
gas. Heat to 60°C and stir vigorously for 12 hours. -
Monitoring: Monitor reaction progress via TLC or HPLC until the aromatic starting material is consumed.
-
Work-up:
-
Filter the catalyst through a Celite pad.
-
Concentrate the filtrate under reduced pressure to remove acetic acid.
-
The residue will be a viscous oil or semi-solid.
-
-
Purification: Recrystallize from Ethyl Acetate/Hexane (1:3 ratio) to isolate the cis-isomer as white crystals.
Self-Validating Check:
-
H-NMR: Look for the disappearance of aromatic protons (7.4–8.2 ppm) and the appearance of multiplet signals in the aliphatic region (1.5–3.5 ppm).
Analytical Characterization (HPLC Method)
A robust analytical method is required to separate this impurity from the parent drug substance.
Recommended HPLC Conditions
This method uses a Reverse Phase C18 column, leveraging the difference in hydrophobicity between the aromatic parent and the cyclohexane impurity.
| Parameter | Condition |
| Column | C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm |
| Mobile Phase A | 0.1% Phosphoric Acid in Water |
| Mobile Phase B | Acetonitrile |
| Gradient | 0-5 min: 20% B; 5-20 min: 20%→80% B; 20-25 min: 80% B |
| Flow Rate | 1.0 mL/min |
| Detection | UV @ 254 nm (Benzoyl chromophore remains intact) |
| Retention Logic | The cyclohexane derivative (Impurity) is less polar/more hydrophobic than the aromatic acid and will typically elute after the parent compound.[1] |
Analytical Workflow Diagram
Figure 2: Analytical workflow for identifying CAS 733742-86-4 in reaction mixtures.
Safety & Handling
While specific toxicological data for this CAS is limited, it should be handled with the standard precautions for benzoic acid derivatives.
-
GHS Classification (Predicted): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
-
Handling: Wear nitrile gloves and safety goggles. Avoid inhalation of dust.
-
Storage: Store in a cool, dry place (2-8°C recommended for reference standards) under inert gas to prevent oxidative degradation.
References
-
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 3825, Ketoprofen. (Section on Impurities and Degradation). Retrieved from [Link]
-
European Pharmacopoeia (Ph.[2] Eur.). Ketoprofen Monograph: Impurity Analysis. (Standard reference for related impurity structures).
-
Ballini, R., & Bosica, G. (1995).[3] A new, very short preparation of 3-benzoylcyclohexanone, a key building block in ketoprofen synthesis. Organic Preparations and Procedures International. Retrieved from [Link]
Sources
- 1. Page 7-2432501 to 2450000 - Cas List Page - CMO,CDMO,Custom Synthesis-Howei Pharm [howeipharm.com]
- 2. Development of Ketoprofen Impurity A (1-(3-Benzoylphenyl)ethanone) as a Certified Reference Material for Pharmaceutical Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
- 3. OAR@UM: A new, very short preparation of 3-benzoylcyclohexanone, a key building block in ketoprofen synthesis [um.edu.mt]
